Cas no 1000565-73-0 (2-{imidazo1,2-apyrazin-3-yl}acetic acid)

2-{Imidazo[1,2-a]pyrazin-3-yl}acetic acid is a heterocyclic carboxylic acid derivative featuring an imidazopyrazine core, a structure of interest in medicinal chemistry and pharmaceutical research. Its key advantages include its versatility as a building block for synthesizing biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The acetic acid moiety enhances solubility and facilitates further functionalization, while the imidazopyrazine scaffold contributes to strong binding affinity with target proteins. This compound is valued for its stability under standard laboratory conditions and compatibility with common synthetic protocols. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in drug discovery.
2-{imidazo1,2-apyrazin-3-yl}acetic acid structure
1000565-73-0 structure
Product Name:2-{imidazo1,2-apyrazin-3-yl}acetic acid
CAS No:1000565-73-0
MF:C8H7N3O2
MW:177.160081148148
CID:5096888
PubChem ID:55268294
Update Time:2026-03-02

2-{imidazo1,2-apyrazin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • imidazo[1,2-a]pyrazin-3-ylacetic acid
    • 2-{imidazo1,2-apyrazin-3-yl}acetic acid
    • Inchi: 1S/C8H7N3O2/c12-8(13)3-6-4-10-7-5-9-1-2-11(6)7/h1-2,4-5H,3H2,(H,12,13)
    • InChI Key: XOMAFHSPIRRVCW-UHFFFAOYSA-N
    • SMILES: C12=NC=C(CC(O)=O)N1C=CN=C2

2-{imidazo1,2-apyrazin-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1867360-0.05g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
0.05g
$707.0 2023-09-18
Enamine
EN300-1867360-0.1g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
0.1g
$741.0 2023-09-18
Enamine
EN300-1867360-0.25g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
0.25g
$774.0 2023-09-18
Enamine
EN300-1867360-0.5g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
0.5g
$809.0 2023-09-18
Enamine
EN300-1867360-1.0g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
1g
$1172.0 2023-06-03
Enamine
EN300-1867360-2.5g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
2.5g
$1650.0 2023-09-18
Enamine
EN300-1867360-5.0g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
5g
$3396.0 2023-06-03
Enamine
EN300-1867360-10.0g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
10g
$5037.0 2023-06-03
Enamine
EN300-1867360-1g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
1g
$842.0 2023-09-18
Enamine
EN300-1867360-5g
2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid
1000565-73-0
5g
$2443.0 2023-09-18

Additional information on 2-{imidazo1,2-apyrazin-3-yl}acetic acid

Comprehensive Overview of 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid (CAS No. 1000565-73-0): Properties, Applications, and Research Insights

The compound 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid (CAS No. 1000565-73-0) is a heterocyclic derivative gaining significant attention in pharmaceutical and biochemical research. With its unique imidazo[1,2-a]pyrazine core, this molecule exhibits versatile reactivity, making it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in inflammation and oncology-related studies.

Structurally, 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid features a fused bicyclic system with an acetic acid side chain, offering both hydrogen bond donor and acceptor capabilities. This characteristic enhances its binding affinity to various enzyme targets, a property highly sought after in small molecule drug development. Recent literature highlights its role as a precursor for kinase inhibitors, aligning with current trends in personalized medicine approaches.

In the context of green chemistry advancements, synthetic routes for CAS 1000565-73-0 have evolved to minimize environmental impact. Modern protocols emphasize atom economy and catalytic processes, addressing growing concerns about sustainable pharmaceutical manufacturing. The compound's stability under physiological conditions makes it particularly interesting for prodrug design, a hot topic in drug delivery optimization discussions.

Analytical characterization of 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Its distinct UV absorption profile enables sensitive detection in biological matrices, supporting its investigation in ADME studies (Absorption, Distribution, Metabolism, Excretion) - a critical focus area for preclinical research.

The scientific community has shown particular interest in the structure-activity relationship (SAR) of this compound. Computational chemistry approaches, including molecular docking and QSAR modeling, have become essential tools for predicting its interactions with biological targets. These methodologies align with the growing demand for in silico drug design solutions in pharmaceutical R&D pipelines.

From a commercial perspective, CAS 1000565-73-0 has emerged as a key building block in fragment-based drug discovery. Its balanced lipophilicity profile (logP) and molecular weight make it compliant with Lipinski's rule of five, a frequent search term among medicinal chemists. Suppliers increasingly highlight its availability in various salt forms and isotope-labeled versions to support diverse research needs.

Recent patent literature reveals innovative applications of 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid derivatives in addressing drug resistance challenges, particularly in antimicrobial and anticancer contexts. This connects with widespread public interest in superbug solutions and targeted cancer therapies. The compound's modular structure allows for strategic structure modification to enhance bioavailability and target selectivity.

Quality standards for 1000565-73-0 have become more stringent, reflecting the pharmaceutical industry's emphasis on ICH guidelines. Analytical certificates now typically include detailed genotoxic impurity profiling and residual solvent analysis, addressing regulatory concerns in API manufacturing. These developments respond to frequent queries about pharmaceutical grade chemicals and GMP compliance in research compounds.

Emerging studies suggest potential applications of imidazo[1,2-a]pyrazine derivatives in neurological disorders, correlating with growing societal focus on brain health and neurodegenerative diseases. The acetic acid moiety in 2-{imidazo[1,2-a]pyrazin-3-yl}acetic acid provides opportunities for prodrug strategies to enhance blood-brain barrier penetration, a key challenge in CNS drug development.

In material science, the conjugated system of this compound has attracted attention for organic electronic applications. Researchers are investigating its potential in OLED materials and molecular sensors, areas experiencing rapid growth due to demands for flexible electronics and wearable technologies. This multidisciplinary relevance boosts its visibility across scientific databases and search engines.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen